Cas no 2073808-28-1 (Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, is a boronic ester derivative of benzenesulfonamide, featuring a dipropylamino substituent. This compound is primarily valued for its utility in Suzuki-Miyaura cross-coupling reactions, where the boronate moiety facilitates efficient carbon-carbon bond formation. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions, while the sulfonamide framework offers potential for further functionalization. Its structural features make it suitable for applications in medicinal chemistry and materials science, particularly in the synthesis of complex aryl and heteroaryl systems. The compound’s well-defined reactivity and compatibility with diverse reaction conditions underscore its utility as a versatile intermediate in organic synthesis.

Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

2073808-28-1 structure

Product Name:Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:2073808-28-1

MF:C₁₈H₃₀BNO₄S

MW:367.311104297638

CID:4487376

PubChem ID:154712873

Update Time:2025-10-31

Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
- WS-02165
- E72110
- 2073808-28-1
- MFCD34183003
- 4-(Dipropylsulfamoyl)benzeneboronic Acid Pinacol Ester
- N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide'
- Inchi： 1S/C18H30BNO4S/c1-7-13-20(14-8-2)25(21,22)16-11-9-15(10-12-16)19-23-17(3,4)18(5,6)24-19/h9-12H,7-8,13-14H2,1-6H3
- InChI Key： YISAQIJREBWWKL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

Exact Mass: 367.1988598g/mol
Monoisotopic Mass: 367.1988598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.2Å²

Benzenesulfonamide, N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	E72110-0.25/G	N,N-DIPROPYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONAMIDE	2073808-28-1	95%	0.25/G	$428	2023-01-28
AstaTech	E72110-1/G	N,N-DIPROPYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONAMIDE	2073808-28-1	95%	1/G	$856	2023-01-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N942188-100mg	N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide	2073808-28-1	95%	100mg	￥1,080.00	2022-11-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N942188-250mg	N,N-dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide	2073808-28-1	95%	250mg	￥1,890.00	2022-11-27
abcr	AB591149-100mg	N,N-Dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide; .	2073808-28-1		100mg	€363.90	2024-07-24
abcr	AB591149-250mg	N,N-Dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide; .	2073808-28-1		250mg	€599.20	2024-07-24
abcr	AB591149-500mg	N,N-Dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide; .	2073808-28-1		500mg	€818.90	2024-07-24
abcr	AB591149-1g	N,N-Dipropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide; .	2073808-28-1		1g	€1148.50	2024-07-24